Cas no 1361725-47-4 (2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester)

• Product Name: 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester
• CAS No: 1361725-47-4
• MF: C₁₄H₉Cl₂FO₂
• MW: 299.124465703964
• CID: 4995926
• Update Time: 2025-05-21

2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C14H9Cl2FO2/c1-19-14(18)10-6-2-5-9(13(10)17)8-4-3-7-11(15)12(8)16/h2-7H,1H3
• InChI Key： HWFNASLIBBRJRQ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=CC=C(C(=O)OC)C=1F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Additional information on 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester

Research Brief on 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS: 1361725-47-4)

This research brief provides an updated overview of the latest scientific findings and applications related to the compound 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS: 1361725-47-4). This compound, a fluorinated biphenyl derivative, has garnered significant attention in the chemical biology and pharmaceutical research communities due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its synthetic pathways, biological activities, and potential therapeutic applications, making it a subject of growing interest.

The compound's unique structural features, including the dichloro and fluoro substituents on the biphenyl scaffold, contribute to its reactivity and potential interactions with biological targets. Recent synthetic efforts have focused on optimizing the yield and purity of 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester, with advancements in catalytic methods and green chemistry approaches. These developments are critical for scaling up production and ensuring reproducibility in research settings.

In pharmacological studies, 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester has been investigated for its potential as a precursor in the synthesis of novel bioactive molecules. Preliminary in vitro assays suggest that derivatives of this compound exhibit promising activity against specific enzyme targets, including kinases and proteases, which are implicated in various disease pathways. Further mechanistic studies are underway to elucidate the compound's mode of action and optimize its therapeutic potential.

Recent publications have also highlighted the compound's role in medicinal chemistry, particularly in the design of small-molecule inhibitors. Its structural flexibility allows for modifications that can enhance binding affinity and selectivity for target proteins. Computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore, guiding the development of next-generation therapeutics.

In addition to its pharmaceutical applications, 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester has been explored in materials science. Its fluorinated biphenyl core offers unique electronic properties, making it a candidate for use in organic electronic devices and advanced materials. Research in this area is still in its early stages, but the compound's potential for multifunctional applications is evident.

In conclusion, 2',3'-Dichloro-2-fluoro-biphenyl-3-carboxylic acid methyl ester (CAS: 1361725-47-4) represents a promising compound with diverse applications in drug discovery, medicinal chemistry, and materials science. Ongoing research aims to further characterize its properties and expand its utility in these fields. This brief underscores the importance of continued investigation into this compound and its derivatives to unlock its full potential.